molecular formula C30H22O2 B1615666 2,4-Hexadiyne-1,6-diol, 1,1,6,6-tetraphenyl- CAS No. 20583-04-4

2,4-Hexadiyne-1,6-diol, 1,1,6,6-tetraphenyl-

Cat. No. B1615666
CAS RN: 20583-04-4
M. Wt: 414.5 g/mol
InChI Key: WXTPRAZNOXQAFY-UHFFFAOYSA-N
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Description

  • Appearance : It exists as a colorless to yellow solid or liquid .
  • Solubility : It dissolves in various organic solvents, including alcohols, ethers, and ketones .
  • Reactivity : As a hydrogen compound, it can react with hydrogen gas to form 2,4-hexadiene-1,6-diol .

Synthesis Analysis

2,4-Hexadiyne-1,6-diol, 1,1,6,6-tetraphenyl- can be synthesized from propargyl alcohol . The specific synthetic pathways and conditions would require further investigation through relevant literature.


Molecular Structure Analysis

HOCH2C≡CC≡CCH2OH 

It contains two alkyne functional groups separated by a diol moiety .


Chemical Reactions Analysis

Upon irradiation with 325 nm light, competitive [2+2] photodimerization and E→Z isomerization reactions occur in co-crystals of this compound. At lower temperatures (90 K), both reactions are observed, while at higher temperatures (280 K), the dimerization reaction dominates and inhibits isomerization .


Physical And Chemical Properties Analysis

  • Melting Point : Approximately 113-114°C .
  • Flash Point : Not applicable .
  • Storage Temperature : It should be stored between 2°C and 8°C .

Safety and Hazards

  • Hazard Classification : Flammable solid (H228) .
  • Personal Protective Equipment : Use a dust mask (type N95), eyeshields, and gloves when handling this compound .

properties

IUPAC Name

1,1,6,6-tetraphenylhexa-2,4-diyne-1,6-diol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C30H22O2/c31-29(25-15-5-1-6-16-25,26-17-7-2-8-18-26)23-13-14-24-30(32,27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-12,15-22,31-32H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WXTPRAZNOXQAFY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(C#CC#CC(C2=CC=CC=C2)(C3=CC=CC=C3)O)(C4=CC=CC=C4)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C30H22O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80174596
Record name 2,4-Hexadiyne-1,6-diol, 1,1,6,6-tetraphenyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80174596
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

414.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4-Hexadiyne-1,6-diol, 1,1,6,6-tetraphenyl-

CAS RN

20583-04-4
Record name 1,1,6,6-Tetraphenylhexa-2,4-diyne-1,6-diol
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=20583-04-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2,4-Hexadiyne-1,6-diol, 1,1,6,6-tetraphenyl-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020583044
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2,4-Hexadiyne-1,6-diol, 1,1,6,6-tetraphenyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80174596
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1,1,6,6-TETRAPHENYL-HEXA-2,4-DIYNE-1,6-DIOL
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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